Cas no 2228280-35-9 (2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol
• CAS No: 2228280-35-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6155221
• PubChem ID: 165720971
• Update Time: 2025-05-20

2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol
• 2228280-35-9
• EN300-1943201

• Inchi： 1S/C9H9F2NO3/c1-5-2-3-6(12(14)15)4-7(5)8(13)9(10)11/h2-4,8-9,13H,1H3
• InChI Key： DONIVJVMKWJRJN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1C)[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol

Introduction to 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol (CAS No. 2228280-35-9)

2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228280-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluoro-substituted backbone and a nitrophenyl group, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol consists of a two-carbon chain with fluorine atoms at the second carbon position and an alcohol functional group at the first carbon. The presence of the 2-methyl-5-nitrophenyl moiety introduces aromaticity and electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Such structural features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the use of fluoro-substituted compounds due to their ability to enhance metabolic stability, bioavailability, and binding interactions with biological targets. The fluoro groups in 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol are particularly noteworthy, as they can influence the electronic properties of the molecule and potentially improve its pharmacokinetic profile. This has led to extensive research into its derivatives and analogs as potential therapeutic agents.

The nitrophenyl group in the molecule is another key feature that contributes to its chemical diversity. Nitroaromatic compounds are well-known for their role in various biological processes, including inflammation, neurotransmission, and cancer cell proliferation. The combination of a nitrophenyl group with a fluoro-substituted ethyl alcohol backbone suggests that this compound may exhibit multiple modes of action, making it a versatile tool for pharmacological investigation.

Recent studies have begun to explore the potential applications of 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol in medicinal chemistry. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that this compound may have inhibitory effects on certain kinases and transcription factors, which are often dysregulated in cancerous tissues. Additionally, its structural motifs are reminiscent of known bioactive molecules used in anti-inflammatory and antiviral therapies.

The synthesis of 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol presents unique challenges due to the presence of both fluoro and nitro functional groups. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is crucial for scaling up production and conducting further biological evaluations.

In terms of biological evaluation, 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol has been tested in various in vitro assays to assess its potential therapeutic effects. Early findings indicate that it may exhibit modest activity against certain bacterial strains, possibly due to its ability to disrupt essential metabolic pathways. Further investigations are needed to fully elucidate its mechanism of action and identify any off-target effects.

The role of computational chemistry has been instrumental in understanding the behavior of 2,2-difluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol at both molecular and cellular levels. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets, while quantum mechanical calculations have helped predict its electronic properties. These computational approaches complement experimental data and accelerate the drug discovery process.

Future directions for research on CAS No. 2228280-35-9 include exploring its derivatives to enhance potency and selectivity. By modifying the substituents on the aromatic ring or introducing additional functional groups, scientists can fine-tune the pharmacological profile of this compound. Additionally, studies on its pharmacokinetic properties will be essential to determine whether it can be developed into a viable drug candidate.

The broader implications of this research extend beyond individual compounds like CAS No. 2228280359. The development of novel fluorinated nitroaromatics represents a significant advancement in medicinal chemistry, offering new opportunities for treating complex diseases such as cancer and infectious disorders. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in therapeutic innovation.